Cas no 91615-39-3 (2(1H)-Pyridinone, 4-(acetyloxy)-)

• Product Name: 2(1H)-Pyridinone, 4-(acetyloxy)-
• CAS No: 91615-39-3
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 4313551
• Update Time: 2025-05-26

2(1H)-Pyridinone, 4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-(acetyloxy)-

• Inchi： 1S/C7H7NO3/c1-5(9)11-6-2-3-8-7(10)4-6/h2-4H,1H3,(H,8,10)
• InChI Key： MGPHSYZQLLOQKC-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(OC(C)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2(1H)-Pyridinone, 4-(acetyloxy)-

Introduction to 2(1H)-Pyridinone, 4-(acetyloxy) (CAS No. 91615-39-3)

2(1H)-Pyridinone, 4-(acetyloxy), also known by its CAS number 91615-39-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique pyridinone core and the presence of an acetyloxy group at the 4-position, which imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2(1H)-Pyridinone, 4-(acetyloxy) consists of a six-membered heterocyclic ring with a nitrogen atom and a ketone group. The acetyloxy substituent at the 4-position enhances its reactivity and solubility, making it suitable for a wide range of synthetic transformations. This compound has been extensively studied for its potential in drug discovery and development, particularly in the areas of anti-inflammatory agents, antioxidants, and anticancer drugs.

Recent research has highlighted the importance of 2(1H)-Pyridinone, 4-(acetyloxy) in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway. One such derivative, N-(4-acetoxy-2-pyridinyl)acetamide, has been found to effectively reduce inflammation in animal models of arthritis, demonstrating its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 2(1H)-Pyridinone, 4-(acetyloxy) has also been investigated for its antioxidant activity. Oxidative stress is a major contributing factor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that certain derivatives of this compound can scavenge free radicals and protect cells from oxidative damage. For example, 4-acetoxy-2-pyridinone has been found to exhibit strong antioxidant activity in vitro, suggesting its potential use as a protective agent against oxidative stress-related conditions.

The anticancer potential of 2(1H)-Pyridinone, 4-(acetyloxy) has also been explored in recent studies. Pyridinones are known for their ability to interact with DNA and inhibit topoisomerase enzymes, which are crucial for DNA replication and repair. Derivatives of this compound have shown promising results in inhibiting cancer cell proliferation and inducing apoptosis. One notable derivative, 4-acetoxy-2-pyridinone, has been found to exhibit selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells.

The synthetic accessibility of 2(1H)-Pyridinone, 4-(acetyloxy) further enhances its utility in pharmaceutical research. The compound can be synthesized through various methods, including the condensation of pyruvic acid with an appropriate amine followed by acetylation. These synthetic routes are well-documented and can be readily adapted to produce large quantities of the compound for further research and development.

In conclusion, 2(1H)-Pyridinone, 4-(acetyloxy) (CAS No. 91615-39-3) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.